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Compound of Interest

Compound Name: Oxychlorosene

Cat. No.: B1229835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the sporicidal activity of various chemical

agents, with a focus on validating the efficacy of Oxychlorosene against known standards.

While Oxychlorosene is recognized for its broad-spectrum antimicrobial properties, including

activity against spores, publicly available, peer-reviewed quantitative data on its sporicidal

efficacy, specifically log reduction against standardized bacterial spores, is not readily

available. Therefore, this document will present the established sporicidal performance of

standard agents such as sodium hypochlorite, peracetic acid, and hydrogen peroxide,

alongside the standard testing methodologies used to generate such data. This will provide a

framework for the evaluation of Oxychlorosene's sporicidal potential.

Quantitative Sporicidal Efficacy of Standard
Disinfectants
The following table summarizes the sporicidal activity of commonly used disinfectants against

key spore-forming bacteria, Clostridium difficile and Bacillus species. This data is derived from

various studies utilizing standardized testing protocols.
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Sporicidal
Agent

Concentrati
on

Test
Organism

Contact
Time

Log
Reduction

Test
Method (if
specified)

Sodium

Hypochlorite
6,000 ppm

Bacillus

amyloliquefac

iens

5 minutes 5.693

Modified

ASTM

E2197-11[1]

6,000 ppm
Clostridium

difficile
5 minutes 5.6515

Modified

ASTM

E2197-11[1]

5,000 ppm
Bacillus

subtilis
10 minutes >6

Quantitative

Carrier

Test[2]

5,000 ppm
Clostridium

sporogenes
10 minutes >6

Quantitative

Carrier

Test[2]

5,000 ppm
Clostridium

difficile
10 minutes >6

Quantitative

Carrier

Test[2]

3,000 ppm
Clostridium

difficile
~15 minutes >6

Quantitative

Carrier

Test[2]

1,000 ppm
Clostridium

difficile

15-25

minutes
>6

Quantitative

Carrier

Test[2]

Peracetic

Acid
3,000 ppm

Bacillus

subtilis
10 minutes >6

Quantitative

Carrier

Test[3]

3,000 ppm
Clostridium

sporogenes
10 minutes >6

Quantitative

Carrier

Test[3]

3,000 ppm Clostridium

difficile

10 minutes >6 Quantitative

Carrier
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Test[3]

Hydrogen

Peroxide

70,000 ppm

(Accelerated)

Bacillus

subtilis
10 minutes >6

Quantitative

Carrier

Test[2]

70,000 ppm

(Accelerated)

Clostridium

sporogenes
10 minutes >6

Quantitative

Carrier

Test[2]

70,000 ppm

(Accelerated)

Clostridium

difficile
10 minutes >6

Quantitative

Carrier

Test[2]

4.5%

Bacillus

amyloliquefac

iens

5 minutes 4.968

Modified

ASTM

E2197-11[1]

4.5%
Clostridium

difficile
10 minutes 5.264

Modified

ASTM

E2197-11[1]

Experimental Protocols for Sporicidal Activity
Testing
Standardized methods are crucial for the validation of sporicidal claims. The following are

summaries of key protocols established by regulatory and standards organizations.

AOAC Official Method 966.04: Sporicidal Activity of
Disinfectants
This method is a widely accepted standard in the United States for substantiating sporicidal

claims for disinfectants.[4][5]

Test Organisms: Spores of Bacillus subtilis (ATCC 19659) and Clostridium sporogenes

(ATCC 3584) are used.

Carriers: Porcelain penicylinders and silk suture loops are used as carriers for the spores.
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Inoculation: Carriers are inoculated with a defined concentration of spores (typically 1x10^5

to 1x10^6 spores per carrier).

Exposure: The inoculated carriers are dried and then immersed in the disinfectant solution

for a specified contact time.

Neutralization and Recovery: After the contact time, the carriers are transferred to a

neutralizing broth to stop the action of the disinfectant.

Incubation: The carriers in the neutralizing broth are incubated for 21 days.

Evaluation: The test is qualitative, with the absence of growth indicating sporicidal activity.

For a product to pass, it must demonstrate no growth on all tested carriers.

ASTM E2197: Standard Quantitative Disk Carrier Test
Method
This standard provides a quantitative method to determine the sporicidal activity of liquid

chemical germicides.

Test Organism: Spores of a relevant microorganism, such as Clostridium difficile or Bacillus

subtilis, are used.

Carriers: Stainless steel disks are typically used as carriers.

Inoculation: A standardized suspension of spores is applied to the surface of the disks and

allowed to dry.

Exposure: The inoculated disks are exposed to the disinfectant for a specific contact time.

Neutralization and Elution: The disinfectant is neutralized, and the surviving spores are

eluted from the disk.

Enumeration: The number of viable spores is determined by plating the eluate and counting

the resulting colonies.
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Calculation: The log reduction in the number of spores is calculated by comparing the

number of surviving spores on the treated carriers to the number on control carriers. A

minimum of a 6-log reduction is often required for a sporicidal claim against Clostridium

difficile.[6]

European Standard EN 17126: Quantitative suspension
test for the evaluation of sporicidal activity
This European standard specifies a suspension test to evaluate the sporicidal activity of

chemical disinfectants in the medical area.[7][8][9][10]

Test Organisms: Spores of Bacillus subtilis and Bacillus cereus are mandatory for a general

sporicidal claim. Clostridium difficile can be used for a specific claim.[10]

Test Conditions: The test is performed in a suspension, mixing the disinfectant with a

suspension of bacterial spores and an interfering substance (to simulate clean or dirty

conditions).

Contact Time and Temperature: The test is conducted for a defined contact time and at a

specified temperature.

Neutralization: The action of the disinfectant is neutralized after the contact time.

Enumeration: The number of surviving spores is determined by plating.

Performance Criteria: A disinfectant must achieve at least a 4-log reduction in bacterial

spores to pass the test.[7][8][10]

Visualizing Experimental Workflows and Pathways
To further clarify the processes involved in sporicidal validation, the following diagrams illustrate

a typical experimental workflow and a conceptual signaling pathway for sporicidal action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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